Cas no 3386-33-2 (1-Chlorooctadecane)

• Product Name: 1-Chlorooctadecane
• CAS No: 3386-33-2
• MF: C₁₈H₃₇Cl
• MW: 288.939385175705
• MDL: MFCD00000960
• CID: 44094
• PubChem ID: 18815
• Update Time: 2025-11-01

1-Chlorooctadecane Chemical and Physical Properties

Names and Identifiers

• 1-Chlorooctadecane
• N-OCTADECYL CHLORIDE
• OCTADECYL CHLORIDE
• STEARYL CHLORIDE
• 1-Chloroctadecane
• 1-chloro-octadecan
• Chlorooctadecane
• octadecane,1-chloro-
• 1-CHLOROOCTADECANE, 1000MG, NEAT
• 1-chlorooctadecane solution
• Alkyl(C10-18)-chlorid
• Octadecyl chloride, Stearyl chloride
• Proposed DEP (MA)-EPH Surrogate Spike
• 1-ChlorooCLadecane
• 1-chloro-octadecane
• chloro-1-octadecane
• octadecane,1-chloro
• Chloroctadecane
• EINECS 222-207-7
• Q27266182
• stearylchloride
• CS-W014556
• Octadecane, chloro-
• CAS-3386-33-2
• Octadecane, 1-chloro-
• 3386-33-2
• NSC-5543
• NSC 5543
• NCGC00260543-01
• EC 222-207-7
• 1-OCTADECYL CHLORIDE
• J-504534
• 1-chloranyloctadecane
• NSC5543
• DTXCID007536
• CHEMBL3187568
• Tox21_202998
• Octadecane, 1-chloro-; 1-Chlorooctadecane; 1-Octadecyl chloride; NSC 5543; Octadecyl chloride; n-Octadecyl chloride
• chloroctadecyl
• EN300-19888
• AI3-28591
• UNII-73H8VD533I
• 1-Chlorooctadecane 10000 microg/mL in Dichloromethane
• AKOS009031592
• 1-Chlorooctadecane, analytical standard
• DTXSID3027536
• 73H8VD533I
• SCHEMBL7496
• J595I
• MFCD00000960
• NS00007161
• FT-0634816
• A821964
• 1-Chlorooctadecane, 96%
• DB-048506
• A10751

• MDL： MFCD00000960
• Inchi： 1S/C18H37Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-18H2,1H3
• InChI Key： VUQPJRPDRDVQMN-UHFFFAOYSA-N
• SMILES： ClCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 288.25800
• Monoisotopic Mass: 288.258379
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 16
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.849 g/mL at 25 °C(lit.)
• Melting Point: 21.6 ºC
• Boiling Point: 157-158 °C/1.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.451(lit.)
• Water Partition Coefficient: 0.03 g/L (20 ºC)
• PSA: 0.00000
• LogP: 7.48670
• Sensitiveness: Moisture Sensitive
• Color/Form: 10000 μg/mL in dichloromethane
• Solubility: Not determined

1-Chlorooctadecane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：UN 1593 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S45-S36/37/39-S23-S53-S36/37-S24/25
• RTECS：RG0187200
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Chlorooctadecane

Introduction to 1-Chlorooctadecane (CAS No. 3386-33-2)

1-Chlorooctadecane, with the chemical formula C₁₈H₃₇Cl, is a long-chain chlorinated alkane characterized by its high molecular weight and specific structural properties. This compound, identified by its CAS number 3386-33-2, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique reactivity and potential applications. As a member of the chlorinated hydrocarbon family, 1-Chlorooctadecane exhibits distinct chemical behaviors that make it a valuable intermediate in synthetic chemistry, particularly in the development of surfactants, polymers, and specialty chemicals.

The synthesis and application of 1-Chlorooctadecane have been extensively studied in recent years, with researchers exploring its role in various industrial and scientific domains. One of the most notable areas of interest is its use as a precursor in the production of organometallic compounds, which are essential in catalytic processes. The long hydrocarbon chain of 1-Chlorooctadecane provides a stable framework for functionalization, enabling the creation of complex molecules with tailored properties.

In the realm of pharmaceuticals, 1-Chlorooctadecane has been investigated for its potential as a building block in drug synthesis. Its ability to undergo nucleophilic substitution reactions makes it a versatile intermediate for constructing biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The compound's compatibility with various functional groups allows for the design of molecules that can interact selectively with biological targets, enhancing drug efficacy and reducing side effects.

The industrial applications of 1-Chlorooctadecane are equally diverse. Its high viscosity and thermal stability make it an excellent component in lubricants and heat transfer fluids. Additionally, its surface-active properties have been leveraged in the formulation of advanced coatings and adhesives. In polymer chemistry, 1-Chlorooctadecane serves as a monomer or modifier to enhance the mechanical strength and durability of synthetic materials. These applications underscore the compound's importance in advancing material science and industrial manufacturing.

From an environmental perspective, the sustainability of using 1-Chlorooctadecane has been a topic of considerable interest. While chlorinated hydrocarbons have historically raised concerns about environmental persistence, recent advancements in green chemistry have focused on developing more eco-friendly synthetic routes. Researchers are exploring biodegradable derivatives and catalytic processes that minimize waste and reduce energy consumption. Such innovations not only address environmental concerns but also improve the economic viability of processes involving 1-Chlorooctadecane.

The future prospects for 1-Chlorooctadecane are promising, with ongoing research uncovering new applications and refining existing ones. As the demand for specialized chemicals grows, compounds like 1-Chlorooctadecane will continue to play a pivotal role in driving innovation across multiple industries. The compound's unique combination of chemical properties ensures its relevance in both academic research and commercial applications, making it a cornerstone of modern chemical science.